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Compound of Interest

Compound Name: 2-Chloro-N-phenethylacetamide

Cat. No.: B086731 Get Quote

For researchers, scientists, and drug development professionals, the responsible management

and disposal of chemical reagents like 2-Chloro-N-phenethylacetamide are paramount for

ensuring laboratory safety and environmental protection. This guide provides immediate,

essential safety and logistical information for the proper disposal of this compound.

Disclaimer: A specific Safety Data Sheet (SDS) for 2-Chloro-N-phenethylacetamide is not

readily available in public databases.[1] The following guidance is based on the hazardous

properties of the chloroacetamide functional group and data from the closely related

compound, 2-chloroacetamide.[2] It is crucial to consult the official SDS from the manufacturer

and contact your institution's Environmental Health and Safety (EHS) department for definitive

disposal instructions compliant with local regulations.[1]

Immediate Safety and Handling
Before beginning any disposal procedures, it is critical to use appropriate personal protective

equipment (PPE). Due to its chloroacetamide group, this compound should be treated as

hazardous.[1]

Eye Protection: Chemical safety goggles or a face shield.[1]

Hand Protection: Chemical-resistant gloves (e.g., nitrile).[1]

Body Protection: A laboratory coat.[1]
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All handling and preparation for disposal should occur in a well-ventilated area, preferably

within a certified chemical fume hood.[1][2]

Hazard Data Summary
In the absence of specific data for 2-Chloro-N-phenethylacetamide, the hazard information

for 2-chloroacetamide provides a conservative basis for safe handling and disposal.

Parameter
Guideline for 2-
chloroacetamide

Reference

UN Number 2811 [2]

UN Proper Shipping Name
TOXIC SOLID, ORGANIC,

N.O.S. (2-chloroacetamide)
[2]

Transport Hazard Class 6.1 (Toxic substances) [2]

Packing Group
III (Substance presenting low

danger)
[2]

GHS Hazard Statements

H301: Toxic if swallowedH317:

May cause an allergic skin

reactionH361: Suspected of

damaging fertility or the unborn

childH402: Harmful to aquatic

life

[1][2]

GHS Precautionary Statement

(Disposal)

P501: Dispose of

contents/container to an

approved waste disposal plant

[1][3][4]

Step-by-Step Disposal Protocol
Adherence to a strict, procedural approach is critical for the safe disposal of this compound.

1. Waste Identification and Segregation:

Treat all 2-Chloro-N-phenethylacetamide waste as hazardous. This includes unused

compounds, reaction byproducts, contaminated labware (e.g., weighing paper, pipette tips),
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and used PPE.[1]

This waste stream must be segregated from non-hazardous and other chemical wastes to

prevent incompatible reactions.[1] Do not mix with other waste streams.[2]

2. Container Management:

Use a dedicated, compatible, and sealable waste container for all 2-Chloro-N-
phenethylacetamide waste.[1]

The container must be clearly labeled as "Hazardous Waste" and identify the contents,

including "2-Chloro-N-phenethylacetamide".[1]

Empty containers should be handled as if they still contain the product and disposed of as

hazardous waste.[2][5]

3. Spill Management:

In the event of a spill, avoid generating dust.[1]

For minor spills, carefully sweep the solid material into a designated hazardous waste

container.[1]

Clean the spill area with soap and water, and collect all cleaning materials as hazardous

waste.[2]

4. Storage of Waste:

Store the sealed hazardous waste container in a designated and secure satellite

accumulation area within the laboratory.[1]

The storage area should be away from incompatible materials.[1]

5. Final Disposal:

All waste containing 2-Chloro-N-phenethylacetamide must be disposed of through a

licensed hazardous waste disposal company.[2]
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Contact your institution's EHS office to schedule a pickup for the hazardous waste.[1]

The standard and recommended method for final disposal is incineration in a chemical

incinerator equipped with an afterburner and scrubber.[2][3][6][7]

Disposal Workflow Diagram
The following diagram illustrates the decision-making workflow for the proper disposal of 2-
Chloro-N-phenethylacetamide.
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Start: Generation of
2-Chloro-N-phenethylacetamide Waste

1. Identify and Segregate Waste
(Unused chemical, contaminated PPE, labware)

2. Place in a Labeled,
Compatible, and Sealed

Hazardous Waste Container

Spill Occurs

3. Store in a Designated
Satellite Accumulation Area

4. Contact Institutional EHS
for Waste Pickup

5. Final Disposal by Licensed
Hazardous Waste Vendor

(e.g., Incineration)

Follow Spill Management Protocol:
- Avoid dust

- Sweep into waste container
- Clean area

- Collect cleaning materials as hazardous waste

Yes

Click to download full resolution via product page

Disposal workflow for 2-Chloro-N-phenethylacetamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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